Cas no 392714-61-3 (4-(Cyclooctylamino)-4-oxobutanoic acid)

• Product Name: 4-(Cyclooctylamino)-4-oxobutanoic acid
• CAS No: 392714-61-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD01100681
• CID: 875738
• Update Time: 2026-04-29

4-(Cyclooctylamino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclooctylamino)-4-oxobutanoic acid
• AC1LHP9Y
• AK-968
• CTK4I1235
• HMS1590F21
• HMS2351L24
• MolPort-001-544-101
• Oprea1_841916

• MDL： MFCD01100681
• Inchi： InChI=1S/C12H21NO3/c14-11(8-9-12(15)16)13-10-6-4-2-1-3-5-7-10/h10H,1-9H2,(H,13,14)(H,15,16)
• InChI Key： GGGQYDFERFYSMO-UHFFFAOYSA-N
• SMILES： O=C(O)CCC(NC1CCCCCCC1)=O

Computed Properties

• Exact Mass: 227.15223
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 66.4

4-(Cyclooctylamino)-4-oxobutanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 4-(Cyclooctylamino)-4-oxobutanoic acid

4-(Cyclooctylamino)-4-oxobutanoic Acid: A Comprehensive Overview

4-(Cyclooctylamino)-4-oxobutanoic acid, also known by its CAS number 392714-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a cyclooctylamino group and a ketone functionality, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry.

The compound's structure, which includes a four-membered amino acid backbone with a cyclooctyl substituent, makes it an intriguing subject for both theoretical and experimental studies. Recent research has focused on understanding its physical properties, such as solubility, stability, and reactivity under various conditions. For instance, studies have shown that the presence of the cyclooctyl group significantly influences the compound's hydrophobicity, which is crucial for its potential use in drug design where membrane permeability is a key factor.

In terms of synthesis, several methods have been explored to efficiently prepare 4-(Cyclooctylamino)-4-oxobutanoic acid. One notable approach involves the use of cyclooctylamine as a starting material, followed by a series of condensation and oxidation reactions. This pathway has been optimized to improve yield and purity, making it more feasible for large-scale production. Researchers have also investigated alternative routes, such as enzymatic catalysis and microwave-assisted synthesis, which offer potential advantages in terms of reaction time and energy efficiency.

The biological activity of 4-(Cyclooctylamino)-4-oxobutanoic acid has been a focal point of recent studies. Preclinical data suggest that this compound exhibits promising antimicrobial properties, particularly against Gram-positive bacteria. Additionally, it has shown moderate activity against certain cancer cell lines, indicating potential applications in oncology. These findings have prompted further investigations into its mechanism of action and toxicity profile.

From an environmental standpoint, the degradation pathways of 4-(Cyclooctylamino)-4-oxobutanoic acid have been studied to assess its impact on ecosystems. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, which is reassuring from an ecological perspective. However, further studies are needed to evaluate its long-term effects in different environmental settings.

In conclusion, 4-(Cyclooctylamino)-4-oxobutanoic acid (CAS No: 392714-61-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable compound for future research and development in the pharmaceutical and chemical industries.